4-((Dimethylamino)iminomethyl)benzoic acid
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Overview
Description
“4-((Dimethylamino)iminomethyl)benzoic acid”, also known as 4-Dimethylaminobenzoic acid, is a substituted benzoic acid . It acts as an inhibitor of ultraviolet-mediated damage to the skin . It is a biotransformation product of 2-ethylhexyl 4-(N,N-dimethylaminobenzo)benzoate (EDP), a widely used UV filter in sunscreen cosmetics and other cosmetic products .
Synthesis Analysis
The synthesis of 4-Dimethylaminobenzoic acid involves the use of a palladium complex and p-dimethylaminobromobenzene . The reaction is performed at 50 °C for 8 hours .
Molecular Structure Analysis
The molecular formula of 4-Dimethylaminobenzoic acid is C9H11NO2 . Its molecular weight is 165.19 g/mol . The IUPAC name is 4-(dimethylamino)benzoic acid .
Physical and Chemical Properties Analysis
4-Dimethylaminobenzoic acid is a beige-white to gray-green crystalline powder . It has a melting point of 241-243 °C . It is soluble in HCl and KOH solutions, alcohol, and sparingly soluble in ether . It is practically insoluble in acetic acid .
Safety and Hazards
Properties
CAS No. |
244257-76-9 |
---|---|
Molecular Formula |
C10H12N2O2 |
Molecular Weight |
192.21 g/mol |
IUPAC Name |
4-(N,N-dimethylcarbamimidoyl)benzoic acid |
InChI |
InChI=1S/C10H12N2O2/c1-12(2)9(11)7-3-5-8(6-4-7)10(13)14/h3-6,11H,1-2H3,(H,13,14) |
InChI Key |
SGNVDUFAYWYCAY-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)C(=N)C1=CC=C(C=C1)C(=O)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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